Cas no 1353963-67-3 (1-{3-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone)

• Product Name: 1-{3-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone
• CAS No: 1353963-67-3
• MF: C₁₇H₂₅ClN₂O
• MW: 308.846203565598
• CID: 2161074
• Update Time: 2025-06-12

1-{3-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone
• 1-(3-((Benzyl(isopropyl)amino)methyl)pyrrolidin-1-yl)-2-chloroethanone
• AM93319
• 1-{3-[(benzylisopropylamino)methyl]pyrrolidin-1-yl}-2-chloroethanone

• Inchi： 1S/C17H25ClN2O/c1-14(2)20(11-15-6-4-3-5-7-15)13-16-8-9-19(12-16)17(21)10-18/h3-7,14,16H,8-13H2,1-2H3
• InChI Key： FHSNZIJDISKMCR-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CN(CC2C=CC=CC=2)C(C)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 329
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{3-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone

Research Brief on 1-{3-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone (CAS: 1353963-67-3)

In recent years, the compound 1-{3-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone (CAS: 1353963-67-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-based structure and chloro-ethanone moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of 1-{3-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone involves a multi-step process that includes the functionalization of the pyrrolidine ring and the introduction of the benzyl-isopropyl-amino and chloro-ethanone groups. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for its application in biological assays. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and reproducibility.

Mechanistically, this compound has been investigated for its role as a potential modulator of G-protein-coupled receptors (GPCRs), a class of receptors that are pivotal in numerous physiological processes. Preliminary in vitro studies suggest that 1-{3-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone exhibits selective binding affinity towards certain GPCR subtypes, which could pave the way for its use in developing targeted therapies for conditions such as neurological disorders and cardiovascular diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

In addition to its potential therapeutic applications, recent research has explored the use of this compound as a chemical probe to study receptor-ligand interactions. Its unique structural features make it a valuable tool for elucidating the molecular mechanisms underlying GPCR signaling pathways. Such insights could contribute to the design of novel drugs with improved efficacy and reduced side effects.

Despite its promise, challenges remain in the development of 1-{3-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound towards clinical trials.

In conclusion, 1-{3-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone represents a compelling area of research in chemical biology and drug discovery. Its unique properties and potential applications underscore the importance of continued investigation into its synthesis, mechanism, and therapeutic utility. Future studies should focus on translating these preliminary findings into tangible clinical benefits, thereby addressing unmet medical needs in various disease areas.